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Compound of Interest

Compound Name: Mesendogen

Cat. No.: B1676309 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper handling and

disposal of Mesendogen, a novel small molecule inhibitor of TRPM6 used in mesoderm and

definitive endoderm differentiation of human embryonic stem cells.[1][2] Adherence to these

procedures is critical to ensure personnel safety and mitigate environmental impact.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Mesendogen is provided below.

This information is essential for understanding its behavior and potential hazards.

Property Value

Synonyms

N-({[2-Chloro-5-(trifluoromethyl)

phenyl]amino}carbonothioyl)-4-

isopropylbenzamide

Formula C18H16ClF3N2OS

Molecular Weight 400.85 g/mol

CAS Number 864716-85-8

Source: DC Chemicals Safety Data Sheet[3]
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Hazard Identification and Safety Precautions
Mesendogen presents specific health and environmental hazards that necessitate careful

handling and the use of appropriate personal protective equipment (PPE).[3]

Hazard Statement GHS Classification Precautionary Measures

H302: Harmful if swallowed
Acute toxicity, Oral (Category

4)

Do not eat, drink, or smoke

when using this product. Wash

skin thoroughly after handling.

If swallowed, call a POISON

CENTER or doctor/physician if

you feel unwell and rinse

mouth.[3]

H410: Very toxic to aquatic life

with long lasting effects

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

Avoid release to the

environment. Collect spillage.

[3]

Recommended Personal Protective Equipment (PPE):[3]

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Skin and Body Protection: Impervious clothing.

Respiratory Protection: Suitable respirator.

Experimental Workflow: Handling and Storage
Proper handling and storage are paramount to maintaining the integrity of Mesendogen and

ensuring a safe laboratory environment.
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Storage Conditions Handling Procedures

Store at -20°C (powder) or -80°C (in solvent) Keep container tightly sealed Store in a cool, well-ventilated area Protect from direct sunlight and ignition sources Avoid inhalation, contact with eyes and skin Prevent dust and aerosol formation Use only in areas with appropriate exhaust ventilation

Click to download full resolution via product page

Caption: Mesendogen Handling and Storage Workflow.

Accidental Release Measures
In the event of a spill or accidental release of Mesendogen, the following steps should be

immediately initiated to contain the material and mitigate exposure.[3]
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Evacuate personnel to safe areas

Ensure adequate ventilation

Wear full personal protective equipment (PPE)

Prevent further leakage or spillage

Keep away from drains and water courses

Contain and clean up the spill

Absorb solution with inert material (e.g., diatomite)

Decontaminate surfaces and equipment with alcohol

Dispose of contaminated material as hazardous waste

Click to download full resolution via product page

Caption: Accidental Release Response Protocol.
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Proper Disposal Procedures
The final step in the lifecycle of Mesendogen in the laboratory is its proper disposal. Due to its

toxicity to aquatic life, it is imperative that Mesendogen and its containers are disposed of as

hazardous waste.

Step-by-Step Disposal Protocol:

Waste Segregation:

Do not mix Mesendogen waste with non-hazardous laboratory trash.

Collect solid Mesendogen waste, such as contaminated consumables (e.g., pipette tips,

tubes, gloves), in a designated and clearly labeled hazardous waste container.

Collect liquid waste containing Mesendogen in a separate, compatible, and clearly

labeled hazardous waste container. Avoid mixing with incompatible chemicals, particularly

strong acids/alkalis or strong oxidizing/reducing agents.[3]

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "Mesendogen".

Ensure the label is legible and securely attached to the container.

Waste Accumulation:

Store waste containers in a designated satellite accumulation area that is secure and

away from general laboratory traffic.

Use secondary containment, such as a chemical-resistant tray, to prevent the spread of

any potential leaks.

Final Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[3]
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Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.[3]

Waste Collection

Waste Storage

Final Disposal

Segregate Solid Waste

Label Container 'Hazardous Waste - Mesendogen'

Segregate Liquid Waste

Store in Designated Satellite Accumulation Area

Use Secondary Containment

Arrange for pickup by certified hazardous waste handler

Transport to an approved waste disposal plant
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Caption: Mesendogen Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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